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Compound of Interest

Compound Name: 3-Isocyanatopropyltriethoxysilane

Cat. No.: B1197299

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Isocyanatopropyltriethoxysilane (ICPTES) is a versatile organosilane coupling agent that
plays a pivotal role in surface modification and biomaterial engineering. Its unique bifunctional
structure, featuring a reactive isocyanate group and hydrolyzable ethoxysilane groups, enables
it to form stable covalent bonds with both organic and inorganic materials. This guide provides
a comprehensive overview of the chemical structure, properties, and key applications of
ICPTES, with a focus on experimental protocols and data relevant to research and
development in the life sciences.

Chemical Structure and Identification

3-Isocyanatopropyltriethoxysilane is characterized by a propyl chain linking a highly reactive
isocyanate group to a triethoxysilyl group.

Molecular Structure:

Key Identifiers:
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Identifier Value

CAS Number 24801-88-5[1][2][3][41[5]

Molecular Formula C10H21NOA4SI[1][2][3][41I5]
Molecular Weight 247.36 g/mol [1][2][3][4][5]

IUPAC Name triethoxy(3-isocyanatopropyl)silane[6]

(3-Isocyanatopropyl)triethoxysilane, Triethoxy(3-
Synonyms isocyanatopropyl)silane, y-

Isocyanatopropyltriethoxysilane[1][2][3][4]

Physicochemical Properties

A summary of the key physical and chemical properties of 3-lIsocyanatopropyltriethoxysilane
is presented below.

Property Value Reference
Appearance Colorless to pale yellow liquid [1][3]
Boiling Point 283 °C (at 760 mmHg) [11[3114]
130 °C (at 20 mmHg) [5]

Density 0.999 g/mL at 25 °C [11[3114]
Refractive Index (n20/D) 1.420 [1][3][4]
Flash Point 77 °C [5]

- Reacts with water. Soluble in
Solubility ) [3]
many organic solvents.

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the identity and purity of ICPTES.
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Spectroscopic Technique Key Features and Observations

- Strong, sharp absorption band around 2250-
2275 cm~1 corresponding to the asymmetric
stretching vibration of the isocyanate (-N=C=0)
group.[1][7] - Bands at approximately 2925 cm~1
FT-IR (Fourier-Transform Infrared) and 2854 cm~1! are assigned to the stretching
vibrations of the aliphatic C-H bonds in the
propyl and ethoxy groups.[7] - Strong
absorptions in the 1080-1100 cm~1 region are

characteristic of the Si-O-C bonds.

- Signals corresponding to the protons of the

ethoxy groups (triplet and quartet). - Multiplets
1H NMR (Proton Nuclear Magnetic Resonance) for the three methylene groups of the propyl

chain. The chemical shifts are influenced by the

neighboring isocyanate and silyl groups.[1][8]

) - A characteristic signal for the isocyanate
13C NMR (Carbon-13 Nuclear Magnetic ) )
carbon. - Signals for the carbons in the propyl

Resonance) )

chain and the ethoxy groups.

- Provides information on the molecular weight
Mass Spectrometry and fragmentation pattern, confirming the

compound's structure.

Core Chemical Reactions and Signhaling Pathways
Hydrolysis and Condensation of the Triethoxysilane
Group

The triethoxysilane moiety of ICPTES undergoes hydrolysis in the presence of water to form
reactive silanol groups (Si-OH). These silanols can then condense with hydroxyl groups on
inorganic substrates (like silica, glass, or metal oxides) or with other silanol groups to form
stable siloxane bridges (Si-O-Si). This process is fundamental to its function as a surface
coupling agent.[9][10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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